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Introduction
Potassium diformate (KDF), the double salt of formic acid and potassium formate, has

emerged as a significant feed additive, recognized for its dual role as a growth promoter and a

potent feed preservative. Its application is particularly critical in the context of reducing

antibiotic use in animal husbandry. KDF is valued for its ability to inhibit the growth of

pathogenic bacteria, molds, and yeasts in animal feed, thereby extending shelf-life and

ensuring feed quality and safety. This document provides detailed application notes,

summarizes key quantitative data, and outlines experimental protocols for evaluating the

efficacy of potassium diformate as a feed preservative.

Mechanism of Action
The preservative effect of potassium diformate stems from its chemical properties. In an

acidic environment, such as the stomach of an animal or in feed with some moisture content,

KDF dissociates into formic acid and potassium formate. The undissociated formic acid is a

small, lipophilic molecule that can penetrate the cell walls of bacteria, yeasts, and molds. Once

inside the microbial cell, the higher intracellular pH causes the formic acid to dissociate,

releasing protons (H+) and formate ions. This acidification of the cytoplasm disrupts essential

metabolic processes, including DNA replication and protein synthesis, ultimately leading to

microbial cell death. Furthermore, the reduction in pH in the gastrointestinal tract creates an

unfavorable environment for acid-intolerant pathogenic bacteria like E. coli and Salmonella.
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Quantitative Data Summary
The efficacy of potassium diformate as a feed preservative and growth promoter has been

demonstrated in numerous studies across various animal species. The following tables

summarize key quantitative findings.

Table 1: Recommended Inclusion Levels of Potassium Diformate in Animal Feed

Animal Species
Recommended Dosage (
kg/mt of complete feed)

Reference(s)

Piglets (weaned) 3.0 - 12.0

Pigs (growing-finishing)

Up to 18.0 (for weaned piglets)

and 12.0 (for sows and pigs for

fattening)

Poultry 3.0 - 12.0

Aquaculture (Fish) 1.0 - 3.0 (g/kg)

Aquaculture (Shrimp) 2.0 - 8.0 (g/kg)

Table 2: Effects of Potassium Diformate on Animal Performance and Gut Microbiota
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Animal Species
KDF Inclusion
Level

Observed Effects Reference(s)

Piglets 1.8%

Improved daily weight

gain by 13%, daily

feed intake by 9%,

and feed conversion

ratio by 4% on

average.

1.2%

Reduced total coliform

bacteria in the

duodenum, jejunum,

and rectum.

Growing-finishing Pigs 0.80% (average)

Increased daily gain

by 11.2% and

improved FCR by

6.3% under tropical

conditions.

Chickens
0.5% in feed or 0.1%

in drinking water

Significantly reduced

Salmonella Pullorum

loads and cecal

pathology.

Red Tilapia 0.2%

Improved Feed

Conversion Ratio from

1.61 to 1.53 and

reduced mortality by

19%.

Pacific White Shrimp 0.2% and 0.5%

Increased body weight

by 7.2% and 7.4%

respectively, and

improved FCR.

Table 3: Antimicrobial Efficacy of Potassium Diformate
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Microorganism KDF Concentration Observed Effect Reference(s)

E. coli Not specified

Suppresses growth in

the gastrointestinal

tract.

Salmonella spp. 1.8%

Significantly reduced

the quantity of

Salmonella in

contaminated feed.

Yeasts and Molds Not specified
Effectively inhibits

mold in the feed.

Undesirable bacteria

in alfalfa silage
5.5 and 7 g/kg FW

Effectively reduced

silage pH and

inhibited undesirable

bacteria, yeasts, and

molds.

Experimental Protocols
This section outlines detailed methodologies for key experiments to evaluate the efficacy of

potassium diformate as a feed preservative.

Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) of Potassium Diformate against
Feed Spoilage Microorganisms
Objective: To determine the lowest concentration of potassium diformate that inhibits the

visible growth of target feed spoilage molds and yeasts.

Materials:

Potassium diformate

Target microorganisms (e.g., Aspergillus flavus, Penicillium roqueforti, Candida albicans)
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Appropriate liquid culture medium (e.g., Potato Dextrose Broth for fungi, Sabouraud

Dextrose Broth for yeast)

Sterile 96-well microplates

Spectrophotometer (plate reader)

Incubator

Procedure:

Prepare KDF Stock Solution: Prepare a sterile stock solution of potassium diformate in the

appropriate culture medium.

Prepare Microbial Inoculum: Culture the target microorganisms and prepare a standardized

inoculum suspension (e.g., 10^5 CFU/mL).

Serial Dilution: Perform a two-fold serial dilution of the KDF stock solution across the wells of

a 96-well microplate.

Inoculation: Add a standardized volume of the microbial inoculum to each well. Include

positive (microbes, no KDF) and negative (medium, no microbes) controls.

Incubation: Incubate the microplate at the optimal temperature for the target microorganism

for a specified period (e.g., 48-72 hours).

Data Collection: Determine the MIC by visually inspecting for turbidity or by measuring the

optical density (OD) at a specific wavelength (e.g., 600 nm) using a microplate reader. The

MIC is the lowest concentration of KDF that shows no visible growth or a significant

reduction in OD compared to the positive control.

Protocol 2: Feed Shelf-Life Study
Objective: To evaluate the effect of potassium diformate on extending the shelf-life of animal

feed under controlled storage conditions.

Materials:
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Complete animal feed (e.g., swine, poultry)

Potassium diformate

Feed mixer

Environmental chamber with controlled temperature and humidity

Sterile sample bags

Microbiological testing supplies (agar plates, diluents)

Procedure:

Feed Preparation: Prepare batches of feed with different concentrations of potassium
diformate (e.g., 0%, 0.3%, 0.6%, 1.2%). Ensure homogenous mixing.

Storage: Store the feed samples in sterile bags in an environmental chamber set to

conditions that promote microbial growth (e.g., 25°C and 85% relative humidity).

Sampling: Collect samples from each treatment group at regular intervals (e.g., 0, 15, 30, 60,

90 days).

Microbial Analysis: Perform total viable counts for bacteria, molds, and yeasts on each

sample. This can be done using standard plate count methods.

Physicochemical Analysis: Analyze samples for changes in pH, moisture content, and

nutrient composition (e.g., crude protein, fat).

Data Analysis: Compare the microbial counts and physicochemical parameters between the

control and KDF-treated groups over time to determine the effect on shelf-life.

Protocol 3: In Vivo Evaluation of Potassium Diformate
on Gut Health and Performance in Pigs
Objective: To assess the impact of dietary potassium diformate on growth performance,

nutrient digestibility, and gut microbiota in weaned piglets.
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Materials:

Weaned piglets of similar age and weight

Basal diet

Potassium diformate

Individual metabolic cages for collection of feces and urine

Equipment for animal weighing and feed intake measurement

Laboratory for analysis of feed, feces, and intestinal contents

Procedure:

Animal Acclimatization: House piglets individually in metabolic cages and allow them to

acclimatize to the environment and basal diet for a week.

Dietary Treatments: Randomly assign piglets to different dietary treatment groups: a control

group (basal diet) and groups receiving the basal diet supplemented with varying levels of

potassium diformate (e.g., 0.6%, 1.2%, 1.8%).

Experimental Period: The trial should last for a specified period, for instance, 28 days.

Data Collection:

Performance: Record individual body weight weekly and daily feed intake to calculate

average daily gain (ADG), average daily feed intake (ADFI), and feed conversion ratio

(FCR).

Digestibility: During the final week, conduct a digestibility trial by collecting all feces and

urine for 3-5 consecutive days to determine the apparent total tract digestibility of dry

matter, nitrogen, and energy.

Gut Microbiota: At the end of the trial, euthanize a subset of animals from each group to

collect digesta from different sections of the gastrointestinal tract (e.g., stomach,
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duodenum, cecum). Analyze the microbial populations (e.g., Lactobacilli, E. coli) using

selective agar or molecular techniques (e.g., 16S rRNA sequencing).

Gut pH: Measure the pH of the collected gut contents.

Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA) to determine the effects of the dietary treatments.

Visualizations
The following diagrams illustrate key concepts related to the application of potassium
diformate.
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Caption: Mechanism of action of potassium diformate as an antimicrobial agent.
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Caption: Experimental workflow for a feed shelf-life study.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1324529?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application of
Potassium Diformate

in Feed

Reduction of pH in
Feed & GI Tract

Antimicrobial Action
(Inhibition of Pathogens,

Molds, Yeasts)

Improved Gut Health
(Favorable Microflora)

Improved Feed Quality
& Shelf-Life

Improved Animal
Performance

(Growth, FCR)

Click to download full resolution via product page

Caption: Logical relationship of KDF application and its effects.

To cite this document: BenchChem. [Application Notes and Protocols for Potassium
Diformate as a Feed Preservative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324529#application-of-potassium-diformate-as-a-
feed-preservative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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